Cas no 152915-83-8 (6-Benzyloxynaphthalene-2-boronic Acid)

6-Benzyloxynaphthalene-2-boronic Acid Properties

Names and Identifiers

• 6-Benzyloxy-2-naphthylboronic acid
• 6-(Benzyloxy)-2-naphthylboronic acid
• Boronic acid,B-[6-(phenylmethoxy)-2-naphthalenyl]-
• (6-phenylmethoxynaphthalen-2-yl)boronic acid
• AKOS BRN-0518
• 6-Benzyloxy-2-naphthaleneboronic acid
• 6-BENZYLOXYNAPHTHALENE-2-BORONIC ACID
• CS-0174971
• CGA91583
• MFCD04115402
• AKOS004119294
• D71319
• A883864
• AB19956
• [6-(benzyloxy)naphthalen-2-yl]boronic acid
• FT-0715065
• DTXSID90383273
• 6-Benzyloxy-2-naphthylboronicacid
• 152915-83-8
• 6-(benzyloxy)naphthalen-2-ylboronic acid
• (6-(Benzyloxy)naphthalen-2-yl)boronic acid
• SCHEMBL257567
• BS-27515
• DB-029214
• 6-Benzyloxynaphthalene-2-boronic acid
• (6-phenylmethoxynaphthalen-2-yl)boronic Acid
• 6-(BENZYLOXY)-2-NAPHTHYLBORONIC ACID
• +Expand

• MDL： MFCD04115402
• InChIKey： ZVHAZMUBLCEMGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H15BO3/c19-18(20)16-8-6-15-11-17(9-7-14(15)10-16)21-12-13-4-2-1-3-5-13/h1-11,19-20H,12H2
• SMILES： C1=CC=C(C=C1)COC2=CC3=CC=C(C=C3C=C2)B(O)O

Computed Properties

• Exact Mass: 278.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 278.1114245g/mol
• Heavy Atom Count: 21
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 2.09860
• PSA: 49.69000
• Refractive Index: 1.655
• Boiling Point: 510.4°C at 760 mmHg
• Flash Point: 262.5°C
• Density: 1.24

6-Benzyloxynaphthalene-2-boronic Acid Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi

6-Benzyloxynaphthalene-2-boronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%